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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Reactivity Profile of 2-(Ethylamino)ethanol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical reactivity of 2-(Ethylamino)ethanol
(also known as N-Ethylethanolamine), a bifunctional molecule featuring a secondary amine and
a primary alcohol. Its unique structure allows for selective reactions at either the nitrogen or
oxygen atom, making it a versatile building block in organic synthesis, particularly in the
development of pharmaceuticals and other functional chemicals.[1][2][3]

Overview of Reactivity

2-(Ethylamino)ethanol, with the chemical formula C2HsNHCH2CH20H[4][5], possesses two
primary reactive centers: the nucleophilic secondary amine and the primary alcohol. The
reactivity can be directed towards one functional group over the other by carefully selecting
reagents and reaction conditions.

* Amine Reactions: The lone pair of electrons on the nitrogen atom makes it a potent
nucleophile and a weak base. It readily reacts with electrophiles such as acylating agents,
alkylating agents, and acids.[6]

» Alcohol Reactions: The hydroxyl group can act as a nucleophile (especially when
deprotonated) or undergo oxidation. Common reactions include esterification, etherification,
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and oxidation to aldehydes or carboxylic acids.

The chemoselectivity of reactions is often governed by the nature of the electrophile and the
reaction conditions. For instance, highly reactive acyl chlorides will typically acylate the more
nucleophilic amine preferentially, whereas esterification of the alcohol often requires acid
catalysis and heat.

Diagram: General Reactivity Pathways

The following diagram illustrates the principal transformation pathways for 2-
(Ethylamino)ethanol when treated with common classes of reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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